Cas no 2229499-67-4 (2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine
• CAS No: 2229499-67-4
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 6613688
• PubChem ID: 165879486
• Update Time: 2025-08-05

2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine
• EN300-1787792
• 2229499-67-4

• Inchi： 1S/C10H12F2N2O2/c1-10(2,5-13)6-3-8(12)9(14(15)16)4-7(6)11/h3-4H,5,13H2,1-2H3
• InChI Key： WXOGWCZJOJWUGH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C)(C)CN)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine

Introduction to 2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine (CAS No. 2229499-67-4)

2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine, identified by its Chemical Abstracts Service number 2229499-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its aromatic ring system modified with fluorine and nitro substituents, which are known to influence its electronic properties and biological activity. The presence of a secondary amine functionality at the propyl chain further enhances its potential as a building block in the development of novel therapeutic agents.

The structural features of 2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine make it a versatile intermediate in synthetic chemistry. The difluoro and nitro groups introduce both electron-withdrawing and electron-donating effects, respectively, which can be exploited in various chemical reactions such as nucleophilic substitution, cross-coupling, and metal-catalyzed transformations. These properties have been leveraged in recent studies to develop new methodologies for constructing complex molecular architectures.

In the realm of medicinal chemistry, this compound has been explored for its potential pharmacological properties. The nitrophenyl moiety is particularly interesting due to its known biological activity in various contexts, including antimicrobial and anti-inflammatory applications. Recent research has demonstrated that nitroaromatic compounds can undergo bioactivation via reduction, leading to reactive intermediates that may interact with biological targets. The fluorine atoms in the molecule are also known to enhance metabolic stability and binding affinity, making this compound a promising candidate for drug development.

One of the most compelling aspects of 2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine is its utility as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to construct heterocyclic scaffolds that exhibit enhanced binding properties to biological receptors. The flexibility provided by the methylpropan-1-amine side chain allows for conformational adjustments that can optimize interactions with target proteins or enzymes. This adaptability has been particularly valuable in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The synthesis of 2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine itself is a testament to the advancements in synthetic organic chemistry. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have enabled the efficient construction of this molecule. These methods not only improve yield but also reduce the environmental impact of chemical synthesis, aligning with the growing emphasis on green chemistry principles.

Recent studies have also highlighted the role of fluorinated compounds in medicinal chemistry due to their unique physicochemical properties. The presence of fluorine atoms can significantly alter the pharmacokinetic behavior of drugs, including their solubility, permeability, and metabolic clearance. In the case of 2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine, these effects have been investigated to optimize its suitability for oral administration or targeted delivery systems.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs have been explored in materials science, particularly in the development of organic electronic materials such as semiconductors and light-emitting diodes (LEDs). The electron-deficient nature of the nitro group and the electron-rich aromatic system make it an attractive candidate for designing molecules with specific electronic properties.

In conclusion, 2-(2,5-difluoro-4-nitrophenyl)-2-methylpropan-1-amine (CAS No. 2229499-67-4) represents a fascinating example of how structural modifications can yield compounds with diverse applications. Its role as a synthetic intermediate and its potential as a pharmacological agent underscore the importance of continued research in this area. As our understanding of molecular interactions evolves, compounds like this will undoubtedly play a crucial role in advancing both therapeutic and technological innovations.